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Compound of Interest

Compound Name: MRTX849 acid

Cat. No.: B10857796

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of MRTX849 acid, a potent covalent inhibitor of KRAS G12C. Adherence to these
guidelines is essential to ensure personnel safety and mitigate environmental contamination.

Immediate Safety and Hazard Information

MRTX849 acid is a derivative of Adagrasib and should be handled with the same level of
caution. While a specific Safety Data Sheet (SDS) for MRTX849 acid is not publicly available,
the safety profile is expected to be similar to that of MRTX849 (Adagrasib).

Primary Hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the required PPE for handling MRTX849 acid.

Body Part Required PPE Specifications

ANSI z87.1 certified. A face
) shield should be worn in
Eyes/Face Safety Goggles & Face Shield N
addition to goggles when there

is a splash hazard.

Nitrile gloves are
] ] recommended. Double gloving
Hands Chemical-Resistant Gloves ) ) )
is advised when handling

concentrated solutions.

Body Laboratory Coat Fully buttoned, with tight cuffs.

Required when handling the

) ] powder outside of a certified
Respiratory NIOSH-Approved Respirator ) ]
chemical fume hood or if

aerosolization is possible.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Immediately wash the affected area with soap
Skin Contact and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation ) e o
stopped, provide artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Operational Plan: Handling and Experimental
Protocols

Strict adherence to established protocols is necessary to ensure the safe and effective use of
MRTX849 acid in a laboratory setting.

Experimental Workflow for Handling MRTX849 Acid

The following diagram outlines the standard workflow for preparing and using MRTX849 acid
in a laboratory experiment.
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Experimental Workflow for MRTX849 Acid

Preparation

Don Appropriate PPE

Y

Work in a Certified Chemical Fume Hood

A

Weigh MRTX849 Acid Powder

Y

Dissolve in a Suitable Solvent (e.g., DMSO)

Solution Preparation Complete

Experirq'entation

Treat Cells or Administer to Animal Models

Y

Incubate for a Predetermined Time

Y

Analyze Downstream Effects (e.g., Western Blot, etc.)

Experiment Complete

Cleanup a;'d Disposal

Decontaminate Work Surfaces

Y

Segregate and Dispose of Waste

Y

Doff and Dispose of PPE
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Caption: A flowchart illustrating the key steps for the safe handling of MRTX849 acid from
preparation to disposal.

Detailed Protocol for Solution Preparation

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Don all required PPE as outlined in the table above.

o Prepare a designated workspace within the fume hood by lining it with absorbent pads.
e Weighing:

o Tare a clean, dry vial on an analytical balance.

o Carefully transfer the desired amount of MRTX849 acid powder to the vial using a
chemical spatula. Avoid creating dust.

o Securely cap the vial before removing it from the balance.
e Dissolution:

o In the chemical fume hood, add the appropriate volume of a suitable solvent (e.g., DMSO)
to the vial containing the MRTX849 acid powder.

o Gently vortex or sonicate the vial until the powder is completely dissolved.

o The resulting stock solution should be stored in a tightly sealed container at the
recommended temperature, protected from light.

MRTX849 Signaling Pathway

MRTX849 is a covalent inhibitor of the KRAS G12C mutant protein. It functions by irreversibly
binding to the cysteine-12 residue of KRAS G12C, locking it in an inactive, GDP-bound state.
This prevents the activation of downstream signaling pathways, primarily the MAPK and mTOR
pathways, which are critical for cell proliferation and survival.
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MRTX849 Mechanism of Action

KRAS G12C Signaling Pathway Inhibition by MRTX849

) Covalent Binding
KRAS G12C (Active, GTP-bound) |®@----—--—--——-— MRTX849 Acid KRAS G12C (Inactive, GDP-bound)
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Caption: Diagram of the KRAS G12C signaling pathway and its inhibition by MRTX849 acid.

Disposal Plan

The disposal of MRTX849 acid and all contaminated materials must be managed as
hazardous waste. Adherence to institutional, local, state, and federal regulations is mandatory.
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Waste Segregation and Collection

Solid Waste: All solid waste, including contaminated gloves, pipette tips, absorbent pads,
and empty vials, must be collected in a designated, clearly labeled, and sealed hazardous
waste container.

Liguid Waste: All liquid waste containing MRTX849 acid, including unused stock solutions
and experimental media, must be collected in a separate, sealed, and properly labeled
hazardous waste container.

Sharps: Needles and syringes used for administering MRTX849 acid must be disposed of in
a designated sharps container for chemical-contaminated sharps.

Decontamination and Cleanup

All work surfaces and equipment should be decontaminated after use. A solution of 70%
ethanol followed by a suitable laboratory detergent is recommended.

In case of a spill, evacuate the area and prevent others from entering.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
collect it in a sealed container for hazardous waste disposal.

For large spills, contact your institution's Environmental Health and Safety (EHS) department
immediately.

Final Disposal

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "MRTX849 acid," and the date of accumulation.

Store hazardous waste in a designated, secure area with secondary containment.

Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do
not dispose of MRTX849 acid down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
MRTX849 Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857796#personal-protective-equipment-for-
handling-mrtx849-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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